Cas no 63996-36-1 (2-(4-Bromophenyl)pyridine)

• Product Name: 2-(4-Bromophenyl)pyridine
• CAS No: 63996-36-1
• MF: C₁₁H₈BrN
• MW: 234.091921806335
• MDL: MFCD04116231
• CID: 58114
• PubChem ID: 1515237
• Update Time: 2025-11-02

2-(4-Bromophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)pyridine
• 2-(4-Bromophenyl)pyriding
• FBQFCXDBCPREBP-UHFFFAOYSA-N
• CS-W003191
• DTXSID70363912
• EN300-128690
• AC-27348
• SY023862
• 2-(4'-bromophenyl)pyridine
• J-505920
• B4500
• 63996-36-1
• DS-1604
• Pyridine, 2-(4-bromophenyl)-
• MFCD04116231
• SCHEMBL636532
• 2-[4-bromophenyl]pyridine
• AKOS005259376
• 2-(4-bromophenyl]pyridine
• BCP22818
• A834607
• AM85860
• 2-(4-Bromophenyl)-pyridine
• 4-(pyrid-2-yl)bromobenzene
• FT-0658416
• DB-027462

• MDL： MFCD04116231
• Inchi： 1S/C11H8BrN/c12-10-6-4-9(5-7-10)11-3-1-2-8-13-11/h1-8H
• InChI Key： FBQFCXDBCPREBP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 232.98400
• Monoisotopic Mass: 232.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9A^2
• Molecular Weight: 234.09

Experimental Properties

• Density: 1.426
• Melting Point: 61.0 to 65.0 deg-C
• Boiling Point: 322.3℃ at 760 mmHg
• Flash Point: 148.7 °C
• Refractive Index: 1.606
• PSA: 12.89000
• LogP: 3.51110

2-(4-Bromophenyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Store at room temperature

Additional information on 2-(4-Bromophenyl)pyridine

2-(4-Bromophenyl)pyridine (CAS No. 63996-36-1): Properties, Applications, and Market Insights

2-(4-Bromophenyl)pyridine (CAS No. 63996-36-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and wide-ranging applications. This brominated pyridine derivative serves as a crucial building block in pharmaceutical synthesis, material science, and catalysis research. With the increasing demand for specialty chemicals in various industries, understanding this compound's characteristics and potential uses becomes essential for researchers and industry professionals alike.

The molecular structure of 2-(4-Bromophenyl)pyridine features a pyridine ring connected to a bromophenyl group at the 2-position, creating a planar configuration that contributes to its interesting electronic properties. This structural arrangement makes it particularly valuable in the development of organic electronic materials, a field that has seen exponential growth with the advancement of OLED technology and flexible electronics. Recent studies have explored its potential as a ligand in transition metal complexes, which are widely used in catalytic reactions and photovoltaic applications.

In the pharmaceutical industry, 2-(4-Bromophenyl)pyridine serves as a key intermediate for the synthesis of various drug candidates. Its ability to undergo diverse cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, makes it invaluable for creating complex molecular architectures. Researchers are particularly interested in its potential applications for developing central nervous system (CNS) drugs and anti-inflammatory agents, addressing some of the most pressing healthcare challenges today.

The material science applications of 63996-36-1 extend to the development of advanced polymers and liquid crystals. Its rigid, aromatic structure contributes to thermal stability in polymer matrices, while the bromine atom provides a reactive site for further functionalization. These properties make it suitable for creating high-performance materials used in electronics packaging, optical devices, and high-temperature applications - areas that are currently experiencing rapid technological advancement.

From a market perspective, the demand for 2-(4-Bromophenyl)pyridine has shown steady growth, particularly in regions with strong pharmaceutical and electronics manufacturing sectors. The compound's global market is influenced by factors such as research funding in medicinal chemistry and the expansion of organic electronics industries. Recent trends indicate increased interest from biotech startups and academic research institutions, particularly for applications in drug discovery and renewable energy technologies.

The synthesis of CAS 63996-36-1 typically involves palladium-catalyzed coupling reactions between pyridine derivatives and brominated aromatic compounds. Modern green chemistry approaches have focused on optimizing these processes to reduce environmental impact while maintaining high yield and purity. These advancements align with the growing emphasis on sustainable chemical production in the industry, addressing concerns about waste reduction and energy efficiency.

Quality control for 2-(4-Bromophenyl)pyridine involves rigorous analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's physical properties - including its melting point (typically 85-88°C), solubility characteristics, and spectral data - serve as important quality indicators. These parameters are crucial for researchers who require high-purity materials for sensitive applications in medicinal chemistry and materials research.

Looking toward future applications, 2-(4-Bromophenyl)pyridine shows promise in emerging fields like molecular electronics and supramolecular chemistry. Its ability to form π-π stacked structures makes it interesting for designing organic semiconductors and photovoltaic materials. Additionally, researchers are exploring its potential in metal-organic frameworks (MOFs), which have applications in gas storage, separation technologies, and catalysis - areas that are critical for addressing global energy and environmental challenges.

For laboratories and industrial users working with 63996-36-1, proper storage conditions (typically cool, dry environments away from light) and handling procedures are essential to maintain the compound's stability. While not classified as hazardous under normal conditions, standard laboratory safety practices should always be followed when handling any chemical substance. The compound's stability data and compatibility information should be reviewed before use in specific applications or reaction conditions.

The scientific literature contains numerous references to 2-(4-Bromophenyl)pyridine, reflecting its importance in modern chemistry. Recent publications have highlighted its use in developing novel catalysts, fluorescent probes, and bioactive molecules. These studies contribute to our understanding of structure-activity relationships in medicinal chemistry and structure-property relationships in materials science, making this compound a valuable tool for both basic research and applied science.